Cas no 2229120-28-7 (5-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine)
5-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine
- EN300-1813826
- 5-methoxy-2-[(4-methoxypiperidin-4-yl)methyl]pyridine
- 2229120-28-7
-
- Inchi: 1S/C13H20N2O2/c1-16-12-4-3-11(15-10-12)9-13(17-2)5-7-14-8-6-13/h3-4,10,14H,5-9H2,1-2H3
- InChI Key: SKPUQUNLPNXOKZ-UHFFFAOYSA-N
- SMILES: O(C)C1(CC2C=CC(=CN=2)OC)CCNCC1
Computed Properties
- Exact Mass: 236.152477885g/mol
- Monoisotopic Mass: 236.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 43.4Ų
5-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1813826-0.05g |
5-methoxy-2-[(4-methoxypiperidin-4-yl)methyl]pyridine |
2229120-28-7 | 0.05g |
$1080.0 | 2023-09-19 | ||
| Enamine | EN300-1813826-0.1g |
5-methoxy-2-[(4-methoxypiperidin-4-yl)methyl]pyridine |
2229120-28-7 | 0.1g |
$1131.0 | 2023-09-19 | ||
| Enamine | EN300-1813826-0.25g |
5-methoxy-2-[(4-methoxypiperidin-4-yl)methyl]pyridine |
2229120-28-7 | 0.25g |
$1183.0 | 2023-09-19 | ||
| Enamine | EN300-1813826-0.5g |
5-methoxy-2-[(4-methoxypiperidin-4-yl)methyl]pyridine |
2229120-28-7 | 0.5g |
$1234.0 | 2023-09-19 | ||
| Enamine | EN300-1813826-1.0g |
5-methoxy-2-[(4-methoxypiperidin-4-yl)methyl]pyridine |
2229120-28-7 | 1g |
$1286.0 | 2023-05-26 | ||
| Enamine | EN300-1813826-2.5g |
5-methoxy-2-[(4-methoxypiperidin-4-yl)methyl]pyridine |
2229120-28-7 | 2.5g |
$2520.0 | 2023-09-19 | ||
| Enamine | EN300-1813826-5.0g |
5-methoxy-2-[(4-methoxypiperidin-4-yl)methyl]pyridine |
2229120-28-7 | 5g |
$3728.0 | 2023-05-26 | ||
| Enamine | EN300-1813826-10.0g |
5-methoxy-2-[(4-methoxypiperidin-4-yl)methyl]pyridine |
2229120-28-7 | 10g |
$5528.0 | 2023-05-26 | ||
| Enamine | EN300-1813826-1g |
5-methoxy-2-[(4-methoxypiperidin-4-yl)methyl]pyridine |
2229120-28-7 | 1g |
$1286.0 | 2023-09-19 | ||
| Enamine | EN300-1813826-5g |
5-methoxy-2-[(4-methoxypiperidin-4-yl)methyl]pyridine |
2229120-28-7 | 5g |
$3728.0 | 2023-09-19 |
5-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 5-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine
Introduction to 5-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine (CAS No. 2229120-28-7)
5-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine, identified by its CAS number 2229120-28-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a pyridine core substituted with a methoxy group at the 5-position and an N-methylpiperidine moiety at the 2-position, contribute to its unique chemical properties and biological interactions.
The synthesis and characterization of 5-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine have been subjects of extensive research, with methodologies focusing on efficient and scalable production techniques. The compound’s molecular architecture suggests potential roles in modulating various biological pathways, making it a valuable candidate for further exploration in drug discovery. Recent advancements in synthetic chemistry have enabled the development of more streamlined protocols for its preparation, which is crucial for both academic and industrial applications.
In the context of contemporary pharmaceutical research, 5-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine has been investigated for its pharmacological properties. Studies have highlighted its potential as a scaffold for developing novel therapeutic agents. The compound’s ability to interact with biological targets such as enzymes and receptors makes it an attractive candidate for further medicinal chemistry investigations. Additionally, its structural similarity to known bioactive molecules suggests that it may exhibit comparable or enhanced pharmacological effects.
The role of 5-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine in drug development has been further underscored by recent publications in peer-reviewed journals. Researchers have explored its interactions with various biological systems, providing insights into its mechanism of action. These studies have revealed that the compound exhibits promising activities in preclinical models, indicating its potential as a lead compound for further optimization. The integration of computational modeling and high-throughput screening techniques has accelerated the process of identifying derivatives with improved pharmacokinetic profiles.
The chemical properties of 5-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine make it a versatile building block for medicinal chemists. Its reactivity and stability under various conditions allow for modifications that can enhance its therapeutic efficacy while minimizing side effects. The compound’s solubility, melting point, and other physicochemical properties have been thoroughly characterized, providing essential data for formulation development. These attributes are critical for ensuring that the final drug product is both effective and safe for clinical use.
Recent research has also focused on the synthetic pathways used to produce 5-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine. Innovations in catalytic methods and green chemistry principles have led to more sustainable and environmentally friendly synthetic routes. These advancements not only improve the efficiency of production but also align with global efforts to reduce the environmental impact of pharmaceutical manufacturing. The development of such methodologies is essential for ensuring the long-term viability of pharmaceutical compounds like this one.
The biological activity of 5-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine has been a focal point in recent studies. Researchers have demonstrated its potential in inhibiting certain enzymes associated with inflammatory diseases, making it a promising candidate for developing anti-inflammatory agents. Additionally, its interaction with neurological targets has raised interest in its potential applications in treating neurodegenerative disorders. These findings highlight the compound’s broad therapeutic spectrum and underscore its significance in ongoing drug discovery efforts.
The future prospects of 5-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine in pharmaceutical research are vast. Continued investigation into its pharmacological properties will likely uncover new therapeutic applications and refine its role as a lead compound. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical reality. As our understanding of biological systems evolves, so too will the potential uses of this versatile molecule.
In conclusion, 5-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine (CAS No. 2229120-28-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising biological activities, make it a valuable asset in drug discovery efforts. The ongoing research into this compound underscores its importance as a potential therapeutic agent and highlights the continued need for innovation in synthetic methodologies and pharmacological exploration.
2229120-28-7 (5-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)